Cas no 53860-75-6 ([(2S,3S,4S)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate)

• Product Name: [(2S,3S,4S)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate
• CAS No: 53860-75-6
• MF: C₁₇H₂₁N₄O₉P
• MW: 456.343805074692
• CID: 939267
• Update Time: 2023-08-02

[(2S,3S,4S)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate Chemical and Physical Properties

Names and Identifiers

• lyxoflavin 5'-monophosphate
• [(2S,3S,4S)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phos
• [(2S,3S,4S)-5-(7,8-Dimethyl-2,4-dioxobenzo[g]pteridin-10-yl)-2,3,4-trihydroxypentyl] dihydrogen phosphate

• Inchi： 1S/C17H21N4O9P/c1-7-3-9-10(4-8(7)2)21(15-13(18-9)16(25)20-17(26)19-15)5-11(22)14(24)12(23)6-30-31(27,28)29/h3-4,11-12,14,22-24H,5-6H2,1-2H3,(H,20,25,26)(H2,27,28,29)/t11-,12-,14-/m0/s1
• InChI Key： FVTCRASFADXXNN-OBJOEFQTSA-N
• SMILES： P(=O)(O)(O)OC[C@@H]([C@H]([C@H](CN1C2C(C(NC(N=2)=O)=O)=NC2C=C(C)C(C)=CC1=2)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 844
• XLogP3: -2.6
• Topological Polar Surface Area: 202